Cas no 249891-10-9 (Lespedezol A6)

• Product Name: Lespedezol A6
• CAS No: 249891-10-9
• MF: C₂₅H₂₄O₆
• MW: 420.454467773438
• CID: 6766231
• Update Time: 2024-03-03

Lespedezol A6 Chemical and Physical Properties

Names and Identifiers

• 3,8,9-Trihydroxy-10-(3,7-dimethyl-2,6-octadienyl)coumestan
• Lespedezol A6

• Inchi： 1S/C25H24O6/c1-13(2)5-4-6-14(3)7-9-17-22(28)19(27)12-18-21-24(31-23(17)18)16-10-8-15(26)11-20(16)30-25(21)29/h5,7-8,10-12,26-28H,4,6,9H2,1-3H3
• InChI Key： PBLWSVWYIYVLDE-UHFFFAOYSA-N
• SMILES： OC1C(CC=C(C)CC/C=C(\C)/C)=C2OC3C4C=CC(=CC=4OC(=O)C=3C2=CC=1O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• XLogP3: 4.853

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans